3-(3-chlorobenzamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3-chlorobenzoyl)amino]-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19ClN2O4/c1-2-30-18-12-10-17(11-13-18)26-24(29)22-21(19-8-3-4-9-20(19)31-22)27-23(28)15-6-5-7-16(25)14-15/h3-14H,2H2,1H3,(H,26,29)(H,27,28)
• InChI Key: RHYHGWAPNGRKNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H19ClN2O4
• Molecular Weight: 434.9 g/mol

Description

3-(3-chlorobenzamido)-N-(4-ethoxyphenyl)benzofuran-2-carboxamide is a chemical compound with potential applications in scientific research. It is a benzofuran derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Novel Compounds

  A study by Lavanya et al. (2017) detailed the synthesis of new benzofuran carboxamide derivatives, evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques, highlighting the diverse potential of benzofuran derivatives in developing new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

• Anticancer Activities

  Research by Cheng et al. (2020) introduced a series of 1-H-pyrazole-3-carboxamide-based inhibitors with dual inhibition effects on histone deacetylase (HDAC) and cyclin-dependent kinase (CDK). These compounds exhibited potent antiproliferative activities against several solid cancer cell lines and significant in vitro and in vivo anticancer efficacy, suggesting a promising approach for malignant tumor treatment (Cheng, Yun, Ullah, & Yuan, 2020).

• Neuroprotective and Antioxidant Effects

  Cho et al. (2015) synthesized novel benzofuran-2-carboxamide derivatives, evaluating their neuroprotective and antioxidant activities. The study identified specific derivatives with considerable protection against NMDA-induced excitotoxic neuronal cell damage, suggesting their potential for treating neurodegenerative diseases (Cho et al., 2015).

Molecular Studies and Chemical Reactions

• Eschenmoser Coupling Reaction

  Kammel et al. (2015) reported the reactions of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea under basic conditions, exploring an unexpected Eschenmoser coupling reaction. This study provides insights into reaction mechanisms and the synthesis of novel compounds (Kammel, Tarabová, Růžičková, & Hanusek, 2015).

• Molecular Docking and Antituberculosis Study

  Thorat et al. (2016) discussed the synthesis, structure-activity relationship (SAR), molecular docking, and antituberculosis study of 3-Methyl-1-Benzofuran-2-Carbohydrazide, showcasing the multifaceted applications of benzofuran derivatives in addressing tuberculosis (Thorat, Nazirkar, Thorat, More, Jagtap, & Yamgar, 2016).